Tert-butyl 4-(2-bromoethyl)benzoate

• CAS No.: 149325-41-7
• Molecular Formula: C13H17BrO2
• Molecular Weight: 285.18 g/mol
• IUPAC Name: tert-butyl 4-(2-bromoethyl)benzoate
• InChI: InChI=1S/C13H17BrO2/c1-13(2,3)16-12(15)11-6-4-10(5-7-11)8-9-14/h4-7H,8-9H2,1-3H3
• InChI Key: CZUQCUGQLJSZOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(C=C1)CCBr

Description

Tert-butyl 4-(2-bromoethyl)benzoate is an aromatic ester featuring a tert-butyl ester group at the para position of the benzene ring and a 2-bromoethyl substituent. The tert-butyl group confers steric bulk and stability, while the bromoethyl chain provides a reactive site for alkylation or nucleophilic substitution reactions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where its bromine moiety facilitates cross-coupling or functionalization reactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of tert-butyl 4-(2-bromoethyl)benzoate can be contrasted with analogous tert-butyl-substituted bromobenzoates. Below is a detailed analysis:

Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reactivity/Applications	Reference ID
This compound	C₁₃H₁₇BrO₂	285.18 g/mol	- 2-Bromoethyl chain	Alkylation agent; intermediate in chalcone derivatives (anti-cancer research)
Tert-butyl 4-(bromomethyl)benzoate	C₁₂H₁₅BrO₂	271.15 g/mol	- Bromomethyl group	Shorter alkyl chain; used in prodrug synthesis (e.g., hydroxamic acid derivatives)
Tert-butyl 4-bromo-2-fluorobenzoate	C₁₁H₁₂BrFO₂	275.12 g/mol	- Bromo and fluoro substituents	Enhanced electronic effects; intermediate in fluorinated drug candidates
Tert-butyl 4-bromo-2-ethynylbenzoate	C₁₃H₁₃BrO₂	281.15 g/mol	- Ethynyl group	Triple bond enables click chemistry; used in polymer and material science
Ethyl 4-(sulfooxy)benzoate	C₉H₁₀O₅S	230.23 g/mol	- Sulfate ester	Water-soluble prodrug applications; contrasts with tert-butyl’s hydrophobicity